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Compound of Interest

Compound Name: 2-Methoxy-5-propylphenol

CAS No.: 58539-27-8

Cat. No.: B3054153

Get Quote

Executive Summary
Dihydrochavibetol (CAS: 58539-27-8), also known as 5-propylguaiacol, is a phenolic

compound structurally related to Eugenol and Chavibetol.[1][2] Unlike its unsaturated

counterparts, it possesses a saturated propyl side chain. It is a minor constituent of Piper betle

leaves and a key metabolite in the hydrogenation of essential oils. Accurate differentiation from

its isomer Dihydroeugenol (4-propyl-2-methoxyphenol) is critical for quality assurance in flavor

and fragrance industries.[1] This guide provides a definitive protocol for its identification using

GC-MS and 1D/2D NMR spectroscopy.[1]
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Property Specification

IUPAC Name 5-propyl-2-methoxyphenol

Common Synonyms
Dihydrochavibetol, 5-Propylguaiacol, 3-Hydroxy-

4-methoxypropylbenzene

Molecular Formula

Molecular Weight 166.22 g/mol

Monoisotopic Mass 166.0994 Da

Physical State Pale yellow liquid / Low-melting solid

Solubility

Soluble in

, DMSO-

, Methanol, Ethanol

Mass Spectrometry Analysis (GC-MS)[1][9][11]
Experimental Protocol
Instrument: Agilent 7890B GC coupled with 5977B MSD (or equivalent). Inlet: Split/Splitless

(Split ratio 50:1), Temperature: 250°C. Column: HP-5MS UI (30 m × 0.25 mm, 0.25 µm film

thickness). Carrier Gas: Helium at 1.0 mL/min (constant flow).[1] Oven Program:

Hold at 60°C for 2 min.

Ramp 10°C/min to 200°C.

Ramp 20°C/min to 280°C, hold for 5 min. Ionization: Electron Impact (EI) at 70 eV.[1] Scan

Range:m/z 40–400.[1]

Fragmentation Analysis
Dihydrochavibetol exhibits a fragmentation pattern distinct from its allyl counterparts (e.g.,

Chavibetol, MW 164). The saturation of the side chain leads to specific benzylic cleavages.

Key Diagnostic Ions:
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166 (

): Molecular ion, typically prominent (30-50% intensity).[1]

137 (

):Base Peak (100%). Formed by the benzylic cleavage of the ethyl group from the propyl
chain (

).[1] This is the most diagnostic peak for propyl-substituted phenols.[1]

151 (

): Loss of a methyl radical (

) from the methoxy group.[1]

122: Secondary fragmentation from

137 (loss of methyl).[1]

91: Tropylium ion (aromatic cluster), indicative of the benzene ring.

Fragmentation Pathway Diagram
The following diagram illustrates the primary fragmentation mechanism under Electron Impact

(EI).
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Key Mechanism

Molecular Ion (M+)
m/z 166
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(C7H7+)

Ring Rearrangement
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The dominant pathway is the loss of the ethyl group
from the propyl chain, stabilizing the benzylic cation.

Click to download full resolution via product page

Figure 1: Proposed EI-MS fragmentation pathway for Dihydrochavibetol.

NMR Spectroscopy Protocol
Differentiation between Dihydrochavibetol (5-propyl) and Dihydroeugenol (4-propyl) relies

heavily on the coupling patterns of the aromatic protons in the

H NMR spectrum.[1]

Experimental Setup
Solvent: Chloroform-d (

) is standard.[1] DMSO-

may be used to observe the phenolic proton clearly.[1] Frequency: 400 MHz or higher
recommended for clear resolution of aromatic coupling.[1] Reference: TMS (

0.00 ppm) or residual solvent peak (

7.26 ppm).[1]
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H NMR Assignments (Simulated for )
The structure is 1-hydroxy-2-methoxy-5-propylbenzene.[1]
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Position Group
Shift (

ppm)

Multiplicit
y

Integratio
n

Coupling
(

Hz)

Assignme
nt Logic

Ar-H H-6 6.65 - 6.70 d 1H

Ortho to

OH, meta

to propyl.

[1]

Ar-H H-4 6.60 - 6.65 dd 1H

Para to

OH, ortho

to propyl.

[1]

Ar-H H-3 6.75 - 6.80 d 1H

Ortho to

OMe, meta

to propyl.

[1]

-OH Phenolic 5.50 - 6.00 s (br) 1H -

Exchangea

ble; shift

varies.[1]

-OMe Methoxy 3.85 s 3H -

Characteris

tic methoxy

singlet.[1]

-CH2 Propyl 2.45 - 2.55 t 2H

Benzylic

methylene.

[1]

-CH2 Propyl 1.55 - 1.65 sext 2H

Middle

methylene.

[1]

-CH3 Propyl 0.90 - 0.95 t 3H
Terminal

methyl.[1]
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Dihydrochavibetol (5-propyl): The aromatic pattern is 1,2,5-substituted.[1] You will see one

ortho coupling (H3-H4) and one meta coupling (H4-H6).[1]

Dihydroeugenol (4-propyl): The aromatic pattern is 1,2,4-substituted.[1] The proton isolated

between the OH and OMe (H-3) appears as a clear doublet (meta coupling only) or singlet,

while H-5 and H-6 show strong ortho coupling.[1]

C NMR Assignments
Solvent:

(

77.16 ppm).[1][3]

Carbon Type
Shift (

ppm)
Assignment

C-O (Ar) 146.5 C-2 (Attached to OMe)

C-O (Ar) 143.8 C-1 (Attached to OH)

C-Ar 135.5 C-5 (Attached to Propyl)

CH (Ar) 120.5 C-6

CH (Ar) 114.2 C-4

CH (Ar) 111.0 C-3

OMe 55.9 Methoxy Carbon

-CH2 37.8 Benzylic Carbon

-CH2 24.8 Middle Propyl Carbon

-CH3 13.8 Terminal Methyl

Experimental Workflow Diagram
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This workflow outlines the logical path from raw material extraction to final structural

verification.[1]

Raw Material
(Piper betle / Synthesis)

Extraction
(Solvent/Steam Distillation)

Isolation
(Column Chromatography

Silica Gel)

Purification
(HPLC / Recrystallization)

GC-MS Analysis
(Confirm MW 166 & Frag Pattern)

NMR Spectroscopy
(1H, 13C, HSQC)

Data Validation
(Compare vs. Dihydroeugenol)

Click to download full resolution via product page

Figure 2: Integrated extraction and analysis workflow for Dihydrochavibetol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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